Cas no 5390-04-5 (pent-4-yn-1-ol)

pent-4-yn-1-ol Properties

Names and Identifiers

• 4-Pentyn-1-ol
• pent-4-yn-1-ol
• 1-Pentyn-5-ol
• 4-Pentyne-1-ol
• 5-carbon acetylenic alcohol
• 5-hydroxypentyne
• (3-Hydroxypropyl)acetylene
• 1-Hydroxy-4-pentyne
• 5-Hydroxy-1-pentyne
• NSC 5274
• Pent-4-yne-1-ol
• CRWVOXFUXPYTRK-UHFFFAOYSA-N
• pent-1-yn-5-ol
• 4-pentynol
• NSC5274
• pent-4yn-1-ol
• 4-pentin-1-ol
• PubChem2025
• SBB009119
• RW2052
• VZ29657
• TRA0067585
• BC210688
• FS000608
• AB2000723
• ST24043
• Pent-4-yn-1-ol
• NS00032867
• NSC-5274
• 390-04-5
• SY007472
• A851131
• P0817
• J-802147
• 2PDG6ME2TL
• F0001-1402
• AKOS001146172
• CS-W011358
• PB43009
• FT-0619363
• InChI=1/C5H8O/c1-2-3-4-5-6/h1,6H,3-5H
• UNII-2PDG6ME2TL
• 5-hydroxy-1-pentyne
• EN300-21738
• 5390-04-5
• MFCD00002974
• EINECS 226-383-6
• DTXSID70202175
• A829818
• 4-Pentyn-1-ol, 97%
• AI3-37253
• N-Ethylmethylamine
• DTXCID70124666
• (3-Hydroxypropyl)acetylene; 1-Hydroxy-4-pentyne; 1-Pentyn-5-ol; 5-Hydroxy-1-pentyne; NSC 5274; Pent-4-yne-1-ol
• +Expand

• MDL： MFCD00002974
• InChIKey： CRWVOXFUXPYTRK-UHFFFAOYSA-N
• Inchi： 1S/C5H8O/c1-2-3-4-5-6/h1,6H,3-5H2
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C#C[H]
• BRN： 1736712

Computed Properties

• Exact Mass: 84.057515g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 84.057515g/mol
• Monoisotopic Mass: 84.057515g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 6
• Complexity: 57.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0

Experimental Properties

• LogP: 0.39210
• PSA: 20.23000
• Refractive Index: n20/D 1.445(lit.)
• Water Partition Coefficient: Miscible with water.
• Boiling Point: 155°C(lit.)
• Melting Point: -24.1°C (estimate)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.904 g/mL at 25 °C(lit.)

pent-4-yn-1-ol Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S26-S36-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1987
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：Comb liq.
• FLUKA BRAND F CODES：10

pent-4-yn-1-ol Customs Data

• HS CODE：2905290000
• Customs Data：

  China Customs Code:

  2905290000

  Overview:

  2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons